Cas no 3277-26-7 (1,1,3,3-Tetramethyldisiloxane)

• Product Name: 1,1,3,3-Tetramethyldisiloxane
• CAS No: 3277-26-7
• MF: C₄H₁₂OSi₂
• MW: 132.308483123779
• MDL: MFCD00008256
• CID: 43990
• PubChem ID: 24889321
• Update Time: 2025-07-30

1,1,3,3-Tetramethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-Tetramethyldisiloxane
• (dimethyl-λ³-silanyl)oxy-dimethylsilicon
• 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-2-trifluoromethyl-pyridine
• [HSi(Me2)]2O
• [Me2Si(H)]2O
• 1,3-Dihydrotetramethyldisiloxane
• Bis(dimethylsilyl) ether
• Bis(dimethylsilyl) oxide
• Dimethylsilyl ether
• DISILOXANE,1,1,3,3-TETRAMETHYL
• EINECS 221-906-4
• HSiMe2OSiMe2H
• sym-Tetramethyldisiloxane
• Tetramethyldisiloxane
• 1,1,3,3-Tetramethyl-1,3-dihydrodisiloxane
• 1,1,3,3-Tetramethyl-1,3-disiloxane
• 1,3-Dihydrogen-1,1,3,3-tetramethyldisiloxane
• LS7040
• NSC 155369
• T 2030
• T 2030 (siloxane)
• T1437
• J-503711
• DISILOXANE, 1,1,3,3-TETRAMETHYL-
• SCHEMBL114571
• LS-13027
• D78156
• 3277-26-7
• 1,3,3-Tetramethyldisiloxane
• Disiloxane,1,3,3-tetramethyl-
• EC 221-906-4
• Tox21_303833
• ((CH3)2SiH)2O
• SCHEMBL8459577
• Dimethylsilyl ether; LS 7040; NSC 155369; T 2030
• Disiloxane, tetramethyl-
• NCGC00357106-01
• 30110-74-8
• 9HC8F6L8F3
• DTXSID3052010
• FT-0606005
• NSC155369
• AKOS006220948
• CAS-3277-26-7
• MFCD00008256
• dimethylsilylideneoxonio(dimethyl)silanide
• (CH3)2HSiOSiH(CH3)2
• NSC-155369
• Siloxane HSi2
• CT2030
• TETRAMETHYLDISILOXANE; DISILOXANE, 1,1,3,3-TETRAMETHYL-
• EINECS 250-053-0
• AKOS015901504
• DTXCID6030574
• 1,1,3,3-Tetramethyldisiloxane, 98%
• 1,1,3,3-TETRAMETHYLDISILOXANE, 99%
• KWEKXPWNFQBJAY-UHFFFAOYSA-N
• DB-048263
• (dimethyl-lambda3-silanyl)oxy-dimethylsilicon
• 221-906-4
• FT61150

• MDL： MFCD00008256
• Inchi： 1S/C4H12OSi2/c1-6(2)5-7(3)4/h1-4H3
• InChI Key： KWEKXPWNFQBJAY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)O[Si](C)C |^1:0,4|
• BRN： 1733364

Computed Properties

• Exact Mass: 134.05800
• Monoisotopic Mass: 132.042668
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 39
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.76 g/mL at 25 °C(lit.)
• Melting Point: <-78°C
• Boiling Point: 71°C(lit.)
• Flash Point: Fahrenheit: -13 ° f
  Celsius: -25 ° c
  
• Refractive Index: n20/D 1.370(lit.)
• Solubility: It reacts with water to produce dimethylsilanol, dimethylsilanediol and hydrogen gas.
• Water Partition Coefficient: decomposition
• PSA: 9.23000
• LogP: 0.96980
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

1,1,3,3-Tetramethyldisiloxane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-16
• Safety Instruction： S16-S26-S36-S9-S33-S29
• FLUKA BRAND F CODES：10-21
• RTECS：JN1000000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：0.8-62.9%(V)
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Storage Condition：Storage temperature 2-8 ℃, argon filled storage

Related Categories

• Other Chemical Reagents Organic Metal Reagents